PBS, 100 Tablets

Description

Phosphate buffered saline tablets.Dissolve 1 tablet into 100ml of water. This will produce 100ml of PBS solution containing: Sodium chloride (137mM), Potassium chloride (2.7mM), Phosphate buffer (11.9mM).

Scientific Research Applications

• Stability of Flavonoids in PBS : PBS is used to assess the stability of flavonoids like myricetin, kaempferol, baicalein, luteolin, and quercetin. It was found that flavonols with catechol or pyrogallol substitutions form stable dimers in PBS at 4°C (Cao et al., 2019).

• Corrosion and Oxide Growth on Copper : PBS plays a crucial role in antibacterial surface research, particularly in studying corrosion attacks and oxide growth on copper surfaces (Luo et al., 2019).

• Physicochemical Properties of PBS : A study investigated the impact of biofield energy treatment on PBS, finding changes in crystallite size and thermal stability, which could be significant for biological and tissue culture applications (Trivedi et al., 2016).

• PBS in Bioelectrochemical Systems : PBS is used in bioelectrochemical systems to maintain suitable pH conditions, affecting system performance and electrolyte salinity (Guo et al., 2020).

• Hydrogel Synthesis for Regenerative Medicine : The role of PBS as a solvent in hydrogel synthesis was explored, indicating its importance for material properties and cell viability in regenerative medicine (Rossi et al., 2010).

• Modeling Plasma-Induced Changes in PBS : A model was developed to understand changes in PBS due to plasma treatment, focusing on the production of reactive species, which is crucial for plasma biomedicine (Luo et al., 2020).

• Immunological Studies Using PBS : PBS containing calcium and magnesium was found to influence cytokine secretion in immunological studies, particularly affecting interleukin-1 receptor antagonist secretion (Lichtenauer et al., 2009).

• Virus Assay in Entomology : PBS has been utilized as a medium for preserving flies in virus assay studies, particularly in bluetongue virus research (Jones, 1985).

• Blood Group Activity in Dermatology : PBS extracts from human epidermis and dermis were found to contain blood group antigenic activity, indicating its potential use in dermatological research (Diaz et al., 1977).

• Glucose Biosensor Applications : PBS's role in the electrocatalytic performance of glucose biosensors was investigated, highlighting its relevance in biomedical applications (Noorhashimah et al., 2019).

• Complex Formation in Biochemistry : PBS was used in the complex formation of proteins with colloidal gold, demonstrating its versatility in biochemical labelling techniques (Lucocq & Baschong, 1986).

• Ethanol Detection in Medical Devices : PBS was utilized in a system for detecting ethanol in solutions, relevant for applications in medical device technology (Cheney et al., 2006).

• Anopheles Mosquito Research : PBS was used in a study evaluating blood meal sources for Anopheles farauti mosquitoes, aiding research in vector-borne diseases (Sianturi et al., 1996).

• Hydrogel Behavior in Biomedical Engineering : The effects of PBS on the swelling behavior of hydrogels in articular cartilage systems were explored, important for biomedical engineering applications (Spiller et al., 2009).

• Radiolabeling for Bone Imaging : PBS was radiolabeled for potential use as a tracer in bone imaging, showcasing its application in radiological studies (Pereira et al., 2021).

• Fusion of Chicken Erythrocytes : PBS was essential for inducing fusion of chicken erythrocytes in cellular biology research (Majumdar & Baker, 1980).

• Morphology of Red Blood Cells : PBS was compared with other solutions for its effects on red blood cell morphology, relevant in hematology and transfusion medicine (Son et al., 2021).

• Multiscale Mechanics of Tendon : The study assessed the impact of PBS on tendon mechanics and damage, providing insights for musculoskeletal research (Bloom et al., 2020).

• Tertiary Dentine Formation in Dentistry : PBS was used in a study on the effects of growth factors on tertiary dentine formation and mineralization, highlighting its application in dental research (Kalyva et al., 2010).